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Abstract
These application notes provide a detailed protocol for conducting urodynamic studies in

rodents to evaluate the efficacy of TAS-303, a selective norepinephrine reuptake inhibitor, for

the treatment of stress urinary incontinence (SUI). The protocols described herein cover

surgical procedures for catheter implantation, conscious cystometry, and the measurement of

key urodynamic parameters, including basal urethral pressure (BUP) and leak point pressure

(LPP). This document also includes a summary of the mechanism of action of TAS-303 and its

reported effects on lower urinary tract function in preclinical rodent models.

Introduction
Stress urinary incontinence is a prevalent condition characterized by involuntary urine leakage

during activities that increase intra-abdominal pressure, such as coughing, sneezing, or

physical exertion. TAS-303 is a novel therapeutic agent that acts as a selective norepinephrine

reuptake inhibitor.[1] By blocking the norepinephrine transporter (NET), TAS-303 increases the

concentration of norepinephrine in the synaptic cleft, leading to enhanced activation of α1-

adrenergic receptors in the urethral smooth muscle. This, in turn, increases urethral sphincter

tone and resistance to involuntary urine flow. Preclinical studies in rodents have demonstrated

that TAS-303 can dose-dependently increase basal urethral pressure and leak point pressure,

suggesting its therapeutic potential for SUI.[1]
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Urodynamic studies in rodent models are essential for the preclinical evaluation of compounds

like TAS-303. These studies allow for the quantitative assessment of bladder and urethral

function, providing critical data on a drug's efficacy and mechanism of action. This document

outlines the necessary protocols to perform such evaluations.

Mechanism of Action of TAS-303
The primary mechanism of action of TAS-303 is the selective inhibition of the norepinephrine

transporter. This inhibition leads to an accumulation of norepinephrine at the neuroeffector

junctions of the lower urinary tract, particularly in the smooth muscle of the urethra. The

increased norepinephrine stimulates α1-adrenergic receptors, resulting in urethral smooth

muscle contraction and an increase in urethral closing pressure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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